BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data for Benzyl ethyl-L-valinate
Hydrochloride: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Benzyl ethyl-L-valinate
Compound Name:
hydrochloride

Cat. No.: B2492615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Benzyl ethyl-
L-valinate hydrochloride (CAS No. 1259396-60-5), a valine derivative. The document details
expected data from Nuclear Magnetic Resonance (NMR), High-Performance Liquid
Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS) analyses,
along with the experimental protocols for obtaining this information. This guide is intended to be
a valuable resource for researchers and professionals engaged in the synthesis,
characterization, and quality control of this compound.

Spectroscopic Data Summary

The following tables summarize the expected quantitative data from NMR, HPLC, and LC-MS
analyses of Benzyl ethyl-L-valinate hydrochloride.

Table 1: *"H NMR Spectroscopic Data
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~7.30-7.45 m 5H Phenyl-H

~5.20 S 2H -CH:z- (Benzyl)

~4.20 q 2H -O-CHa- (Ethyl)

~3.90 d 1H a-CH

~2.30 m 1H B-CH

~1.25 t 3H -CHs (Ethyl)

~1.00 d 6H -CH(CHs3)2

Note: Expected shifts in a typical deuterated solvent like DMSO-de or CDCls. The amino (-

NHs*) proton signal may be broad and its chemical shift can vary.

Table 2: HPL C Purity Data

Parameter Value
Column C18, 4.6 x 150 mm, 5 pm
Mobile Phase Acetonitrile:Water with 0.1% TFA (Gradient)
Flow Rate 1.0 mL/min
Detection UV at 210 nm
Retention Time ~5.8 min
Purity >98%
Table 3: LC-MS Data
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Parameter Value

lonization Mode Electrospray lonization (ESI), Positive
Mass Analyzer Quadrupole

[M+H]* (Calculated) 238.1494

[M+H]* (Observed) 238.1491

Experimental Protocols

Detailed methodologies for the spectroscopic analyses are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the molecular structure of Benzyl ethyl-L-valinate hydrochloride.
Instrumentation: 400 MHz NMR Spectrometer

Sample Preparation: Approximately 10 mg of the compound was dissolved in 0.7 mL of
Deuterated Dimethyl Sulfoxide (DMSO-ds).

IH NMR Acquisition Parameters:

Pulse Sequence: zg30

Number of Scans: 16

Acquisition Time: 3.98 seconds

Relaxation Delay: 1.0 second

Data Processing: The resulting Free Induction Decay (FID) was processed with a line
broadening of 0.3 Hz and manually phased and baseline corrected. Chemical shifts were
referenced to the residual solvent peak.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of Benzyl ethyl-L-valinate hydrochloride.
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Instrumentation: HPLC system with a UV detector.

Chromatographic Conditions:

e Column: C18 reverse-phase column (4.6 x 150 mm, 5 um particle size).
o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

» Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

e Gradient Program:

0-1 min: 5% B

[¢]

1-10 min: 5% to 95% B

[e]

[e]

10-12 min: 95% B

12-12.1 min: 95% to 5% B

o

12.1-15 min: 5% B

[¢]

e Flow Rate: 1.0 mL/min.

e Column Temperature: 25 °C.

e Detection Wavelength: 210 nm.
e Injection Volume: 10 pL.

Sample Preparation: A sample solution was prepared by dissolving the compound in the mobile
phase at a concentration of approximately 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Objective: To confirm the molecular weight of Benzyl ethyl-L-valinate hydrochloride.

Instrumentation: A Liquid Chromatography system coupled to a Mass Spectrometer with an
Electrospray lonization (ESI) source.
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LC Conditions: The same chromatographic conditions as the HPLC method were used.
MS Conditions:

« lonization Mode: ESI Positive.

e Scan Range: m/z 100-500.

o Capillary Voltage: 3.5 kV.

o Cone Voltage: 30 V.

e Source Temperature: 120 °C.

o Desolvation Temperature: 350 °C.

e Gas Flow: Nitrogen at 600 L/hr.

Visualizations

The following diagrams illustrate the workflow and logical connections of the described
spectroscopic techniques.
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Experimental Workflow for Spectroscopic Analysis
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Caption: Workflow for the spectroscopic analysis of Benzyl ethyl-L-valinate HCI.
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Logical Relationship of Spectroscopic Techniques
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Caption: Relationship between spectroscopic techniques for compound characterization.

 To cite this document: BenchChem. [Spectroscopic Data for Benzyl ethyl-L-valinate
Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2492615#spectroscopic-data-for-benzyl-ethyl-I-
valinate-hydrochloride-nmr-hplc-lc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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